Cas no 2138069-99-3 (1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride)

• Product Name: 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride
• CAS No: 2138069-99-3
• MF: C₈H₁₂ClN₃O₂S₂
• MW: 281.782777786255
• CID: 5872599
• PubChem ID: 165960699
• Update Time: 2025-07-18

1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride
• 1-{[5-(dimethylamino)-1,2,4-thiadiazol-3-yl]methyl}cyclopropane-1-sulfonyl chloride
• 2138069-99-3
• EN300-1142883

• Inchi： 1S/C8H12ClN3O2S2/c1-12(2)7-10-6(11-15-7)5-8(3-4-8)16(9,13)14/h3-5H2,1-2H3
• InChI Key： HBKQYEXVIJDMFQ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=NSC(N(C)C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 281.0059467g/mol
• Monoisotopic Mass: 281.0059467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.8Ų

Additional information on 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride

Introduction to 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl Chloride (CAS No. 2138069-99-3)

1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138069-99-3, belongs to a class of heterocyclic sulfonamides and has shown promise in various biochemical applications. The unique structural features of this molecule, particularly its cyclopropane ring and thiadiazole moiety, contribute to its distinct chemical properties and potential biological activities.

The synthesis of 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the sulfonyl chloride group makes this compound a valuable intermediate in the preparation of more complex molecules, including potential drug candidates. The dimethylamino substituent on the thiadiazole ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of thiadiazole derivatives due to their broad spectrum of biological activities. Studies have indicated that compounds containing the thiadiazole scaffold exhibit antimicrobial, anti-inflammatory, and antiviral properties. The cyclopropane ring in 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride further contributes to its unique pharmacokinetic profile, potentially enhancing membrane permeability and improving bioavailability.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers are particularly interested in its ability to interact with biological targets such as enzymes and receptors. The sulfonamide moiety is known to be a key pharmacophore in many drugs, and its incorporation into this compound suggests that it may have similar therapeutic benefits. Preliminary studies have shown promising results in vitro, indicating that 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride could be a valuable tool in the fight against various diseases.

The structural complexity of 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride also makes it an attractive candidate for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can tailor the compound's properties to meet specific therapeutic needs. This flexibility is crucial in drug discovery, where the optimization of molecular structure is essential for achieving desired pharmacological effects.

The synthesis and characterization of this compound have been refined through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. Additionally, computational studies have been employed to predict the compound's interactions with biological targets, aiding in the rational design of new derivatives.

In conclusion, 1-{5-(dimethylamino)-1,2,4-thiadiazol-3-ylmethyl}cyclopropane-1-sulfonyl chloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.